Cas no 1261969-88-3 (2-(4-Ethylthiophenyl)-6-fluorobenzoic acid)

• Product Name: 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid
• CAS No: 1261969-88-3
• MF: C₁₅H₁₃FO₂S
• MW: 276.325926542282
• MDL: MFCD18321443
• CID: 2766705
• PubChem ID: 53227315
• Update Time: 2025-11-05

2-(4-Ethylthiophenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321443
• 2-(4-ETHYLTHIOPHENYL)-6-FLUOROBENZOIC ACID
• 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid, 95%
• 1261969-88-3
• 2-(4-ethylsulfanylphenyl)-6-fluorobenzoic acid
• 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid

• MDL： MFCD18321443
• Inchi： 1S/C15H13FO2S/c1-2-19-11-8-6-10(7-9-11)12-4-3-5-13(16)14(12)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： GVEOOGHMLIIWIB-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 276.06202899Da
• Monoisotopic Mass: 276.06202899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid

Comprehensive Overview of 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid (CAS No. 1261969-88-3): Properties, Applications, and Market Insights

2-(4-Ethylthiophenyl)-6-fluorobenzoic acid (CAS No. 1261969-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated benzoic acid derivative features a unique molecular structure combining a thiophene ring with a fluorobenzoic acid moiety, making it particularly valuable for drug discovery and advanced material development. The compound's CAS number 1261969-88-3 serves as its unique identifier in chemical databases and regulatory documentation.

The growing interest in fluorinated organic compounds has positioned 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid as a compound of particular relevance in current research. Scientists are increasingly exploring its potential as a building block for pharmaceutical intermediates, especially in the development of novel therapeutic agents. The presence of both fluorine and thiophene groups in its structure contributes to enhanced bioavailability and metabolic stability, key factors in modern drug design.

Recent studies highlight the importance of 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid in the synthesis of small molecule drugs, particularly those targeting inflammatory pathways and neurological disorders. Researchers are investigating its potential as a precursor for kinase inhibitors, a class of compounds that has revolutionized cancer treatment in recent years. The compound's CAS 1261969-88-3 frequently appears in patent literature related to these therapeutic applications.

From a chemical perspective, 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid demonstrates interesting physicochemical properties. The fluorine atom at the 6-position of the benzoic acid ring significantly influences the compound's electronic characteristics and hydrogen bonding capacity. These properties make it valuable for medicinal chemistry applications where precise control of molecular interactions is crucial. The ethylthiophenyl moiety contributes to the compound's lipophilicity, affecting its membrane permeability and distribution characteristics.

The synthesis of 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Researchers working with CAS 1261969-88-3 often employ advanced analytical techniques like HPLC and mass spectrometry to verify compound identity and purity.

In material science applications, 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid has shown promise as a component in organic electronic materials. The combination of thiophene and fluorinated aromatic structures makes it potentially useful in developing novel semiconductors for flexible electronics and OLED technologies. These applications align with current market trends toward wearable technology and energy-efficient displays.

The global market for specialized compounds like 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid continues to expand, driven by increasing R&D investment in precision medicine and advanced materials. Pharmaceutical companies and research institutions seeking CAS 1261969-88-3 typically require high-purity samples with comprehensive analytical documentation. Suppliers catering to this demand must maintain strict quality control measures to meet industry standards.

Regulatory considerations for 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid vary by jurisdiction, but the compound generally falls under standard chemical handling guidelines. Researchers and manufacturers working with 1261969-88-3 should consult local regulations regarding laboratory safety and chemical storage. Proper handling procedures are essential to ensure workplace safety and environmental protection.

Future research directions for 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid may explore its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's structural features make it a candidate for developing prodrug strategies and molecular probes. As the scientific community continues to investigate fluorinated compounds, the applications of CAS 1261969-88-3 are likely to expand into new areas of biotechnology and diagnostics.

For researchers sourcing 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid, it's crucial to work with reputable suppliers who can provide detailed technical specifications and analytical data. The compound's CAS number 1261969-88-3 should be clearly indicated in all procurement documentation to ensure accurate identification. Quality parameters such as purity level, solvent content, and spectroscopic characterization data are essential for research applications.

In conclusion, 2-(4-Ethylthiophenyl)-6-fluorobenzoic acid (CAS No. 1261969-88-3) represents an important compound at the intersection of pharmaceutical innovation and materials science. Its unique structural features and versatile applications make it a valuable tool for researchers working in drug discovery, organic electronics, and chemical biology. As scientific understanding of fluorinated aromatic compounds deepens, the significance of this specialized chemical is expected to grow in both academic and industrial settings.